2-Fluoro-4-(trifluoromethyl)pyridine-3-carboxylic acid

• IUPAC Name: 2-fluoro-4-(trifluoromethyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C7H3F4NO2/c8-5-4(6(13)14)3(1-2-12-5)7(9,10)11/h1-2H,(H,13,14)
• InChI Key: ABXMDMDQUVWALB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1C(F)(F)F)C(=O)O)F
• Molecular Formula: C7H3F4NO2
• DSSTOX Substance ID: DTXSID80651276
• Molecular Weight: 209.10 g/mol
• CAS RN: 1040681-74-0

Description

2-Fluoro-4-(trifluoromethyl)pyridine-3-carboxylic acid is a derivative of pyridine, which is a monocarboxylic compound. It is also known as 4-(Trifluoromethyl)nicotinic acid. It has the empirical formula C7H3F4NO2 and a molecular weight of 209.10.

Synthesis Analysis

The synthesis and applications of trifluoromethylpyridine (TFMP) and its derivatives have been extensively studied in the agrochemical and pharmaceutical industries. The major use of TFMP derivatives is in the protection of crops from pests. More than 20 new TFMP-containing agrochemicals have acquired ISO common names.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string OC(=O)c1c(F)nccc1C(F)(F)F. The InChI key for this compound is UTAQOVYPSZIDTK-UHFFFAOYSA-N.

Chemical Reactions Analysis

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety. It is expected that many novel applications of TFMP will be discovered in the future.

Physical And Chemical Properties Analysis

This compound is a solid substance. Its melting point is between 95-100 °C.

Scientific Research Applications

Chemical Synthesis and Functionalization

2-Fluoro-4-(trifluoromethyl)pyridine-3-carboxylic acid is primarily used in chemical synthesis, demonstrating versatility in creating various organic compounds. Cottet, Marull, Lefebvre, and Schlosser (2003) explored strategies for preparing pyridinecarboxylic acids, including those with trifluoromethyl substituents, highlighting the utility of this compound in synthesizing complex organic molecules (Cottet et al., 2003). Similarly, Schlosser and Marull (2003) demonstrated the direct metalation and functionalization of trifluoromethyl-substituted pyridines, which includes the carboxylation of 2-(trifluoromethyl)pyridine (Schlosser & Marull, 2003).

Novel Synthesis Methods

Chen et al. (2010) described a new strategy for synthesizing poly-substituted 3-H, 3-fluoro, or 3-trifluoromethyl pyridines, including the use of this compound. This method offers an innovative approach to pyridine synthesis under metal-free conditions, expanding the scope of its applications (Chen et al., 2010).

Pharmaceutical Applications

The compound's role in pharmaceutical research is evident in the synthesis of complex molecules with potential therapeutic benefits. For instance, Vaid et al. (2012) accomplished a practical synthesis of a compound using this compound, which has implications in drug development (Vaid et al., 2012).

Structural Studies and Material Science

Yoshinari et al. (2011) prepared 3-amino-2-fluoro carboxylic acid derivatives, including those derived from this compound, for incorporation into cyclic β-peptides. This highlights its role in advancing the understanding of molecular structures and their potential applications (Yoshinari et al., 2011).

Future Directions

The future directions of 2-Fluoro-4-(trifluoromethyl)pyridine-3-carboxylic acid and its derivatives are promising. They are expected to find many novel applications in the future, especially in the agrochemical and pharmaceutical industries.

Mechanism of Action

Target of Action

It is known to be a reactant in the preparation of aminopyridines .

Mode of Action

2-Fluoro-4-(trifluoromethyl)pyridine-3-carboxylic acid interacts with its targets through amination reactions . It is also used as a catalytic ligand for regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene catalyzed by palladium .

Biochemical Pathways

Its role in the preparation of aminopyridines and as a catalytic ligand suggests it may influence pathways related to these compounds .

Result of Action

Its role in the synthesis of aminopyridines and as a catalytic ligand in the preparation of tetramethylbiphenyls suggests it may have significant effects in these contexts .

Biochemical Analysis

Biochemical Properties

2-Fluoro-4-(trifluoromethyl)pyridine-3-carboxylic acid plays a crucial role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. This compound is known to act as a reactant in the preparation of aminopyridines through amination reactions . Additionally, it serves as a catalytic ligand for regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene catalyzed by palladium . The interactions of this compound with these biomolecules are primarily mediated through its fluorine atoms, which can form strong hydrogen bonds and electrostatic interactions with amino acid residues in proteins and enzymes.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are significant. This compound has been shown to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been reported to inhibit bacterial growth by binding to DNA gyrase and topoisomerase IV, which are enzymes that maintain the integrity of bacterial DNA . This inhibition disrupts bacterial DNA replication and transcription, leading to cell death. Additionally, this compound can affect cellular metabolism by altering the activity of key metabolic enzymes, thereby influencing metabolic flux and metabolite levels.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound exerts its effects by binding to specific biomolecules, such as enzymes and proteins, through its fluorine atoms. These binding interactions can lead to enzyme inhibition or activation, depending on the nature of the target enzyme. For example, the binding of this compound to DNA gyrase and topoisomerase IV results in the inhibition of these enzymes, thereby preventing bacterial DNA replication . Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the expression of specific genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability, degradation, and long-term effects on cellular function. This compound is relatively stable under standard laboratory conditions, with a melting point of 95-100°C . Its stability can be influenced by factors such as temperature, pH, and the presence of other reactive species. Over time, this compound may undergo degradation, leading to the formation of degradation products that can have different biochemical properties. Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged inhibition of bacterial growth and persistent changes in gene expression.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can effectively inhibit bacterial growth without causing significant toxicity . At higher doses, it can exhibit toxic or adverse effects, such as irritation of the respiratory system, skin, and eyes . In animal studies, threshold effects have been observed, where the compound’s efficacy in inhibiting bacterial growth increases with dosage up to a certain point, beyond which additional increases in dosage do not result in further enhancement of its antibacterial activity. High doses of this compound can also lead to systemic toxicity, affecting multiple organs and tissues.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. This compound can be metabolized through oxidative and reductive pathways, leading to the formation of metabolites that can have different biochemical properties. Enzymes such as cytochrome P450 oxidases play a crucial role in the oxidative metabolism of this compound, converting it into hydroxylated and carboxylated derivatives . These metabolites can further undergo conjugation reactions with glucuronic acid or sulfate, facilitating their excretion from the body. The metabolic pathways of this compound can also influence metabolic flux and metabolite levels, affecting overall cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be transported across cell membranes through active and passive transport mechanisms, depending on its concentration and the presence of specific transporters . Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation within specific cellular compartments. The distribution of this compound within tissues can also be affected by factors such as blood flow, tissue permeability, and the presence of binding proteins in the extracellular matrix.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. This compound can be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications. For example, the presence of fluorine atoms in its structure can facilitate its localization to hydrophobic regions within the cell, such as lipid membranes and protein binding sites . Additionally, this compound can undergo post-translational modifications, such as phosphorylation or acetylation, which can influence its subcellular localization and activity. The precise localization of this compound within the cell can determine its interactions with specific biomolecules and its overall biochemical effects.